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Compound of Interest

Compound Name:
4-Cyclopropylpyrimidine-5-

carboxylic acid

CAS No.: 954232-79-2

Cat. No.: B3390170 Get Quote

Executive Summary & Structural Context[1][2][3]
Aminocyclopyrachlor is a commercial herbicide belonging to the pyrimidine carboxylic acid

class.[1][2][3][4][5][6] It mimics the plant hormone indole-3-acetic acid (auxin), causing

uncontrolled growth and plant death.

4-Cyclopropylpyrimidine-5-carboxylic acid is a structural isomer/analog often used in early-

stage discovery as a scaffold or negative control. It lacks the specific "picolinic acid-like" motif

required for auxin receptor binding, rendering it herbicidally inactive but chemically valuable as

a precursor for kinase inhibitors or other pharmaceutical targets.
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Feature Aminocyclopyrachlor
4-Cyclopropylpyrimidine-5-

carboxylic acid

IUPAC Name

6-amino-5-chloro-2-

cyclopropylpyrimidine-4-

carboxylic acid

4-cyclopropylpyrimidine-5-

carboxylic acid

Acid Position C4 (Ortho to Ring Nitrogen N3) C5 (Meta to Ring Nitrogen)

Substituents 6-Amino (-NH₂), 5-Chloro (-Cl) None (Hydrogen)

Role
Active Herbicide (Synthetic

Auxin)

Chemical Intermediate /

Scaffold

CAS No. 858956-08-8 954232-79-2

Mechanism of Action & Pharmacophore Analysis
The divergence in biological activity is driven by the Auxin Pharmacophore. Synthetic auxins

(like picloram, clopyralid, and aminocyclopyrachlor) typically require a carboxylic acid group

and a ring nitrogen in a specific spatial arrangement (often ortho to each other) to bind the

TIR1/AFB5 ubiquitin ligase complex.

The "Active" Motif: Aminocyclopyrachlor[4][6][8][9]
Binding Site: The C4-carboxylic acid forms an electrostatic clamp with the receptor's active

site.

Ring Nitrogen: The N3 nitrogen (adjacent to the acid) mimics the indole NH of natural auxin,

facilitating hydrogen bonding.

Substituents: The 5-Cl and 6-NH₂ groups increase lipophilicity (LogP) and steric bulk,

preventing rapid metabolic degradation by the plant, leading to "lethal hypersignaling."

The "Inactive" Motif: 4-Cyclopropylpyrimidine-5-
carboxylic acid

Regiochemistry Failure: The carboxylic acid is at C5. This meta positioning relative to the

ring nitrogens disrupts the chelation geometry required for TIR1 binding.
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Lack of Auxillary Groups: Without the chloro/amino groups, the molecule lacks the necessary

lipophilicity to penetrate the plant cuticle effectively, even if it could bind.

Pathway Visualization (DOT)
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Caption: Comparative signaling pathways. Aminocyclopyrachlor engages the TIR1 ubiquitin-

proteasome pathway, while the 5-COOH analog fails to bind, resulting in no biological

response.

Experimental Protocols & Data Comparison
For researchers validating these compounds, the following protocols distinguish their activity

profiles.

Experiment A: Root Growth Inhibition Assay (Bioactivity
Validation)
Objective: Quantify auxin-like activity (GR50) in sensitive species (e.g., Arabidopsis thaliana or

Brassica napus).

Preparation:

Dissolve Aminocyclopyrachlor and 4-Cyclopropylpyrimidine-5-carboxylic acid in DMSO

(Stock: 100 mM).

Prepare serial dilutions in Murashige & Skoog (MS) agar plates (Range: 0.1 nM to 100

µM).

Seeding:

Surface sterilize Arabidopsis seeds. Plate 20 seeds per concentration.

Stratify at 4°C for 2 days, then transfer to growth chamber (22°C, 16h light).

Measurement:

After 7 days, measure primary root length relative to DMSO control.

Expected Results:

Aminocyclopyrachlor: GR50 ≈ 10–50 nM (Severe root stunting, ectopic root hair

formation).
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5-COOH Analog: GR50 > 100 µM (No significant inhibition; roots indistinguishable from

control).

Experiment B: Physicochemical Profiling (In
Silico/Experimental)

Property
Aminocyclopyrachl
or

4-
Cyclopropylpyrimi
dine-5-COOH

Significance

LogP (Lipophilicity) ~1.3 (Moderate) ~0.5 (Low)

Higher LogP aids

Aminocyclopyrachlor

in penetrating leaf

cuticles.

pKa (Acid) ~2.5 ~3.2

Both are ionized at

physiological pH, but

the 4-COOH is slightly

more acidic due to N-

electron withdrawal.

Water Solubility High (>3000 mg/L) High

Both are mobile in

xylem/phloem, but

only one binds the

target.

Synthesis & Manufacturing Workflows
The synthesis of Aminocyclopyrachlor is significantly more complex due to the need for

regioselective halogenation and amination.

Workflow Visualization (DOT)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3390170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aminocyclopyrachlor Synthesis

5-COOH Analog Synthesis

Ethyl cyclopropanecarboxylate Condensation w/ Guanidine 2-Cyclopropyl-6-hydroxypyrimidine Chlorination (POCl3/NCS) Amination (NH3) Carboxylation/Hydrolysis Aminocyclopyrachlor

Cyclopropylcarbamidine Condensation w/ Mucochloric acid
(or similar C3 fragment)

4-Cyclopropylpyrimidine-
5-carboxylic acid

Click to download full resolution via product page

Caption: Synthesis complexity comparison. Aminocyclopyrachlor requires multi-step

functionalization (chlorination, amination) to achieve the active pharmacophore.

Safety, Environmental Fate & Toxicology
While Aminocyclopyrachlor is effective, its stability creates environmental risks. The 5-COOH

analog serves as a cleaner, albeit inactive, comparator.

Phytotoxicity (Non-Target):

Aminocyclopyrachlor: Notorious for damaging conifers (Norway spruce, White pine) via

root uptake from treated soil. It is highly persistent (Soil half-life DT50 > 120 days).

5-COOH Analog: Likely negligible phytotoxicity due to lack of receptor binding.

Groundwater Leaching:

Aminocyclopyrachlor: High mobility + high persistence = High leaching potential.

5-COOH Analog: High mobility, but likely faster microbial degradation due to lack of

halogen protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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